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Compound of Interest

Compound Name: FMOC-DL-2-pyridylalanine

Cat. No.: B1308109 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling FMOC-DL-2-pyridylalanine in a

laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of

researchers and maintaining a compliant laboratory environment.

Hazard Identification and Risk Assessment
While some Safety Data Sheets (SDS) for similar compounds do not classify them as

hazardous, it is prudent to treat FMOC-DL-2-pyridylalanine as a potentially hazardous

chemical.[1][2] Potential hazards include:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]

Eye Contact: May cause eye irritation.[3]

Ingestion: May be harmful if swallowed.[3]

A thorough risk assessment should be conducted before handling this compound, considering

the scale of the experiment and the potential for dust generation.
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The following PPE is mandatory when handling FMOC-DL-2-pyridylalanine to minimize

exposure and ensure personal safety.

PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection Chemical Safety Goggles

Must be worn at all times to

protect against splashes and

dust.[4][5][6]

Face Shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.[4][5][7]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable for handling solid

FMOC-DL-2-pyridylalanine.[5]

Always inspect gloves for tears

or punctures before use and

change them frequently.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against minor

spills and contamination of

personal clothing.[4][5]

Chemical-Resistant Apron

Recommended for procedures

with a higher risk of splashes

or when handling larger

quantities.[4]

Respiratory Protection Dust Mask or Respirator

A NIOSH-approved dust mask

or respirator should be used if

there is a potential for

generating and inhaling dust,

especially when weighing or

transferring the solid

compound.[2][3]
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Engineering Controls and Safe Handling Practices
Proper engineering controls and handling procedures are essential to minimize exposure to

FMOC-DL-2-pyridylalanine.

Ventilation: All handling of solid FMOC-DL-2-pyridylalanine should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to control airborne dust.[1]

[2]

Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure to prevent

the dispersion of dust.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound and before leaving the

laboratory.[2]

Spill Response: In the event of a spill, evacuate the immediate area. Wear appropriate PPE,

including respiratory protection, before cleaning up the spill.[1] Absorb liquid spills with an

inert material and collect all solid and absorbed waste into a sealed, labeled container for

hazardous waste disposal.

Storage and Disposal
Proper storage and disposal are critical for safety and environmental protection.

Storage:

Store FMOC-DL-2-pyridylalanine in a tightly sealed container in a cool, dry, and well-

ventilated area.[1]

Recommended storage temperatures are typically -20°C for long-term storage (up to 3 years

in powder form) and 4°C for shorter periods (up to 2 years).[1]

Disposal:

All waste containing FMOC-DL-2-pyridylalanine, including contaminated PPE and empty

containers, must be treated as hazardous waste.[2][8]
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Collect all waste in designated, clearly labeled, and sealed containers.[2][8]

Dispose of the hazardous waste through a licensed environmental disposal service, following

all local, state, and federal regulations.[3][8] Do not dispose of this chemical down the drain

or in the regular trash.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling FMOC-DL-2-
pyridylalanine from preparation to disposal.
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Safe Handling Workflow for FMOC-DL-2-pyridylalanine
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Caption: Workflow for the safe handling of FMOC-DL-2-pyridylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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